Cas no 1466258-74-1 (3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol)

• Product Name: 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol
• CAS No: 1466258-74-1
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5180381
• PubChem ID: 75361226
• Update Time: 2025-06-08

3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-chloro-2-[[[1-(hydroxymethyl)propyl]amino]methyl]-
• 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol

• Inchi： 1S/C11H16ClNO2/c1-2-8(7-14)13-6-9-10(12)4-3-5-11(9)15/h3-5,8,13-15H,2,6-7H2,1H3
• InChI Key： YXIPEHFLIILDIW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(Cl)=C1CNC(CO)CC

Additional information on 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol

3-Chloro-2-{(1-Hydroxybutan-2-yl)aminomethyl}phenol (CAS No. 1466258-74-1): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol (CAS No. 1466258-74-1) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated phenolic ring and an aminoalkyl substituent. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical formula of 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol is C₁₀H₁₅ClNO₂. Its molecular weight is approximately 208.69 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various experimental and industrial applications.

In terms of its physical and chemical properties, 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol exhibits moderate stability under standard laboratory conditions. However, it can be sensitive to strong acids and bases, which may lead to hydrolysis or other chemical transformations. The presence of the hydroxyl group and the amino group also suggests potential reactivity with electrophilic and nucleophilic reagents, respectively.

The biological activity of 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol has been the subject of several recent studies. One notable area of research involves its potential as an antioxidant. Phenolic compounds are known for their ability to scavenge free radicals and inhibit oxidative stress, which can contribute to various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Preliminary studies have shown that 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol exhibits significant antioxidant activity in vitro, making it a promising candidate for further investigation in this context.

Beyond its antioxidant properties, 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol has also been explored for its potential therapeutic applications. For instance, recent research has focused on its ability to modulate enzyme activity. Enzymes play crucial roles in various biological processes, and small molecules that can selectively inhibit or activate specific enzymes have significant therapeutic potential. Studies have indicated that 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol can interact with certain enzymes involved in metabolic pathways, suggesting its potential use as a pharmacological agent.

In the realm of drug discovery and development, the structural features of 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol make it an attractive starting point for the design of novel compounds. The presence of multiple functional groups allows for a wide range of chemical modifications, which can be used to optimize the compound's pharmacological properties such as potency, selectivity, and bioavailability. This flexibility has led to ongoing efforts to synthesize derivatives of 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol with enhanced therapeutic profiles.

Clinical trials are another important aspect of evaluating the potential applications of new compounds. While there are currently no published clinical trials specifically focusing on 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol, preclinical studies have provided valuable insights into its safety and efficacy. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.

In addition to its direct therapeutic applications, 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol has also been investigated for its use as a tool compound in academic research. Tool compounds are small molecules that are used to probe biological systems and understand the underlying mechanisms of disease. By using 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol, researchers can gain deeper insights into the roles of specific enzymes or pathways in various physiological processes.

The synthesis of 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol has been well-documented in the literature. Several synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the reaction of 3-chloro-o-tolyldiazonium chloride with 1-amino-butanediol followed by reduction and deprotection steps. These synthetic methods provide a robust foundation for large-scale production if needed for commercial or clinical applications.

In conclusion, 3-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol (CAS No. 1466258-74-1) is a versatile compound with a range of interesting properties and potential applications. Its unique molecular structure makes it suitable for various research areas, including antioxidant activity, enzyme modulation, drug discovery, and academic research. Ongoing studies continue to uncover new aspects of this compound's behavior and utility, highlighting its importance in the field of chemistry and beyond.